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Compound Name: NaPi2b-IN-3

Cat. No.: B12412322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the sodium-dependent phosphate

transporter NaPi2b, encoded by the SLC34A2 gene. It covers the molecular function, complex

regulatory mechanisms, and its emerging role as a significant biomarker and therapeutic target

in oncology.

Core Function and Mechanism
The NaPi2b protein, a member of the SLC34 solute carrier family, is a multi-transmembrane

sodium-dependent phosphate transporter.[1][2] Its primary physiological function is the

absorption of inorganic phosphate (Pi) from the diet, playing a crucial role in maintaining

systemic phosphate homeostasis.[3][4] This process is vital for numerous biological functions,

including bone mineralization, energy metabolism, and cell signaling.[3]

The transport mechanism is electrogenic, involving the co-transport of three sodium ions (Na+)

along with one divalent phosphate ion (HPO₄²⁻) into the cell.[5][6] NaPi2b is predominantly

expressed on the apical membrane of epithelial cells, particularly in the small intestine, where it

mediates the majority of dietary phosphate uptake.[1][5] It is also found in other tissues,

including the lungs, kidneys, and mammary glands.[6][7]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b12412322?utm_src=pdf-body-img
https://www.benchchem.com/product/b12412322?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Characterization of SLC34A2 as a Potential Prognostic Marker of Oncological Diseases
[mdpi.com]

2. ADC Development Services Targeting NaPi2B - Creative Biolabs [creative-biolabs.com]

3. What are NaPi-2b inhibitors and how do they work? [synapse.patsnap.com]

4. First-in-class antibody-drug conjugate for NaPi2b-expressing tumors divulged | BioWorld
[bioworld.com]

5. researchgate.net [researchgate.net]

6. New insights in the genetic variant spectrum of SLC34A2 in pulmonary alveolar
microlithiasis; a systematic review - PMC [pmc.ncbi.nlm.nih.gov]

7. SLC34A2 (NaPi2b) Antibodies and Proteins for Cancer Pathway and Biomarker Research
[abinscience.com]

To cite this document: BenchChem. [NaPi2b (SLC34A2): A Technical Guide to Gene
Function, Regulation, and Therapeutic Targeting]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12412322#napi2b-slc34a2-gene-
function-and-regulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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